8-(tert-Butyldiphenylsiloxy)octanal
Overview
Description
“8-(tert-Butyldiphenylsiloxy)octanal” is a chemical compound with the molecular formula C24H32O2Si . It contains 60 bonds in total, including 28 non-H bonds, 14 multiple bonds, 11 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, and 1 aliphatic aldehyde .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using quantum chemical computations . The molecule contains a total of 59 atoms, including 32 Hydrogen atoms, 24 Carbon atoms, and 2 Oxygen atoms . High-quality images of the 3D molecular structure, molecular surface, and molecular orbitals of this compound have been created .Scientific Research Applications
Thermal Properties in Silsesquioxane-Based Materials
The homologous series of 8-fold alkyl-substituted octasilsesquioxanes, which includes derivatives similar to 8-(tert-Butyldiphenylsiloxy)octanal, has been studied for its thermal properties. These compounds show thermal stability under nitrogen and air, with potential applications in materials science (Bolln et al., 1997).
Stereocomplementary Synthesis
In the realm of organic chemistry, compounds related to this compound are used in the stereocomplementary construction of optically active bicyclo[4.3.0]nonenone derivatives. This synthesis approach is critical for developing chiral compounds, which have numerous applications in pharmaceuticals and materials science (Mukai et al., 1999).
Lattice-Framework Disilene Preparation
Compounds structurally related to this compound have been utilized in the preparation and study of unique lattice-framework disilenes. These compounds are significant for understanding the properties of disilenes and their potential applications in materials science (Tsutsui et al., 2005).
Surface-Modified Silica Gels
Functionalized octa-(propylsilsesquioxanes), which are related to this compound, have been synthesized and are model compounds for surface-modified silica gels. These compounds have potential applications in catalysis, adsorption, and as supports in various chemical processes (Dittmar et al., 1995).
Synthesis of Urushiol
In the field of organic synthesis, this compound has been used in the synthesis of Urushiol, a component of poison ivy. Understanding the synthesis of such natural products is crucial for the development of treatments and preventive measures (Sato, 1973).
Photochemical Rearrangement Studies
The photochemical and thermal rearrangement properties of compounds structurally related to this compound are studied to understand the mechanisms of such rearrangements. These studies contribute to the broader understanding of photochemistry (Lattes et al., 1982).
Stereochemistry in Heterobicyclo[5.1.0]octanes
The study of stereochemistry in heterobicyclo[5.1.0]octanes, similar to this compound, is significant for understanding the formation of stereoisomers and their potential applications in designing new materials and drugs (Gavrilov et al., 2007).
Pharmacokinetic Studies in Cancer Research
Pharmacokinetic studies of compounds like octa-alpha-butyloxy-zinc phthalocyanine, structurally related to this compound, are significant in evaluating application possibilities in photodynamic cancer treatments (Dressler et al., 1994).
Nanosuspension Fabrication in Cancer Therapy
Compounds like 19-tert-butyldiphenylsilyl-8,17-epoxy andrographolide, structurally similar to this compound, have been used in the fabrication of nanosuspensions for colorectal cancer therapy. This represents the significant role of such compounds in developing novel drug delivery systems (Kansom et al., 2019).
properties
IUPAC Name |
8-[tert-butyl(diphenyl)silyl]oxyoctanal | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H34O2Si/c1-24(2,3)27(22-16-10-8-11-17-22,23-18-12-9-13-19-23)26-21-15-7-5-4-6-14-20-25/h8-13,16-20H,4-7,14-15,21H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJDVZYUFZBULOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCCCCC=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34O2Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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